Cas no 52833-34-8 (Dicyanobutene)

• Product Name: Dicyanobutene
• CAS No: 52833-34-8
• MF: C₆H₆N₂
• MW: 106.125240802765
• MDL: MFCD06213931
• CID: 358670
• PubChem ID: 180511
• Update Time: 2025-04-19

Dicyanobutene Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, propylidene-
• ADP-BEJ-P1
• Olanzapine impurity P
• AT14807
• JKBPBRLDGFKIIA-UHFFFAOYSA-N
• DTXSID40204025
• 2-Propylidene-malononitrile
• Butene, dicyano-
• MFCD06213931
• CS-0331866
• Dicyanobutene
• 2-Propylidenemalononitrile #
• 2-propylidenepropanedinitrile
• 2-Propylidenemalononitrile
• AS-5928
• 55462-98-1
• 52833-34-8
• SCHEMBL3065105
• Propanedinitrile, 2-propylidene-
• DB-261416

• MDL： MFCD06213931
• Inchi： 1S/C6H6N2/c1-2-3-6(4-7)5-8/h3H,2H2,1H3
• InChI Key： JKBPBRLDGFKIIA-UHFFFAOYSA-N
• SMILES： N#C/C(/C#N)=C/CC

Computed Properties

• Exact Mass: 106.05318
• Monoisotopic Mass: 106.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58